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Compound of Interest

Compound Name: Monascuspiloin

Cat. No.: B15542693

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data of

Monascuspiloin, a yellow azaphilone pigment produced by fungi of the Monascus genus,

particularly Monascus pilosus. This document compiles available Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) data, details the experimental protocols for their

acquisition, and explores the compound's interaction with key cellular signaling pathways.

Chemical Properties
Monascuspiloin, also known as Monascinol, is a fungal metabolite with the chemical formula

C₂₁H₂₈O₅ and a molecular weight of 360.4 g/mol . It has garnered interest for its various

biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Spectroscopic Data
The structural elucidation of Monascuspiloin has been achieved through various

spectroscopic techniques. The following tables summarize the available NMR and MS data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While a complete, publicly available, assigned 1H and 13C NMR dataset for Monascuspiloin
is not readily found in the searched literature, a characteristic 1H NMR signal has been

reported. A singlet appearing at approximately 5.50 ppm is considered indicative of the H4

proton in Monascuspiloin and other pigments sharing the same structural skeleton.

Table 1: 1H NMR Spectroscopic Data of Monascuspiloin

Chemical Shift (δ) ppm Multiplicity Assignment

~5.50 s H-4

Table 2: 13C NMR Spectroscopic Data of Monascuspiloin

Chemical Shift (δ) ppm Assignment

Data not available in the searched results.

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight of Monascuspiloin and provides

insights into its fragmentation pattern.

Table 3: Mass Spectrometry Data of Monascuspiloin

m/z Interpretation

360.20 [M]+ (Molecular Ion)

315.1947 Fragment Ion

271.1963 Fragment Ion

243.1012 Fragment Ion

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for Monascuspiloin
are not explicitly available in the searched literature. However, based on general practices for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/product/b15542693/docs?utm_src=pdf-body#spectroscopic-and-biological-insights-into-monascuspiloin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the analysis of natural products, the following methodologies are likely employed.

NMR Spectroscopy
Sample Preparation: A purified sample of Monascuspiloin is dissolved in a suitable deuterated

solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD). The concentration is typically

in the range of 5-10 mg/mL.

Instrumentation: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra are recorded on

a high-field NMR spectrometer, typically operating at 400 MHz or higher for ¹H.

Data Acquisition and Processing: Standard pulse sequences are used for each experiment.

The acquired data is then processed using appropriate software, involving Fourier

transformation, phase correction, and baseline correction. Chemical shifts are referenced to the

residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry
Sample Preparation: A dilute solution of purified Monascuspiloin is prepared in a solvent

compatible with the ionization source, such as methanol or acetonitrile, often with the addition

of a small amount of formic acid or ammonium acetate to promote ionization.

Instrumentation: High-resolution mass spectrometry (HRMS) is typically performed using

techniques like Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) or Orbitrap

mass analyzer to obtain accurate mass measurements. Tandem mass spectrometry (MS/MS)

experiments are conducted to induce fragmentation and elucidate the structure.

Data Acquisition: The instrument is operated in either positive or negative ion mode. For

MS/MS, the precursor ion corresponding to the molecular ion of Monascuspiloin is selected

and subjected to collision-induced dissociation (CID) at varying collision energies.

Biological Activity and Signaling Pathways
Monascuspiloin has been shown to exert its biological effects by modulating key cellular

signaling pathways. Notably, in human prostate cancer cells, it has been demonstrated to

induce apoptosis and autophagy through the inhibition of the PI3K/Akt/mTOR pathway and the

activation of the AMPK signaling pathway.[1]
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Experimental Workflow for Pathway Analysis
The investigation of Monascuspiloin's impact on signaling pathways typically involves the

following workflow:
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Caption: Workflow for investigating the effects of Monascuspiloin on cell signaling pathways.

Monascuspiloin-Modulated Signaling Pathways
The following diagram illustrates the known interactions of Monascuspiloin with the

PI3K/Akt/mTOR and AMPK signaling pathways.
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Caption: Monascuspiloin's modulation of the PI3K/Akt/mTOR and AMPK signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15542693/docs#spectroscopic-and-biological-
insights-into-monascuspiloin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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